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Compound of Interest

Compound Name: Zofenoprilat-d5
CAS No.: 1217716-12-5
Cat. No.: B1141225
Get Quote
. J

Executive Summary & Immediate Safety Directive

Zofenoprilat-d5 is a deuterium-labeled stable isotope of Zofenoprilat, the active metabolite of
the ACE inhibitor Zofenopiril. It is primarily used as an internal standard in LC-MS/MS
bioanalysis.

CRITICAL SAFETY DISTINCTION:
+ Radiological Status:NON-RADIOACTIVE. Zofenoprilat-d5 contains stable deuterium (

H) isotopes. It does not decay and does not require disposal in radioactive waste streams
(unlike Tritium or

C labeled analogs) [1, 12].

» Biological Hazard:HIGH POTENCY. As an active metabolite of an ACE inhibitor, it acts as a
potent vasodilator. It is a potential Reproductive Toxin (Category 1A/1B) and can cause fetal
toxicity [1, 3].
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Disposal Directive: Dispose of as Hazardous Chemical Waste (Pharmaceutical). Strictly
Prohibited: Drain disposal, trash disposal, or mixing with radioactive waste.

Compound Profile & Hazard Identification

Understanding the physicochemical properties of Zofenoprilat-d5 is a prerequisite for selecting
the correct waste stream.

Parameter Data Operational Implication

Label waste containers clearly
Chemical Name Zofenoprilat-d5 to avoid "Unknown"

classification.

Stable Deuterium ( NO scintillation counting

Isotope Type required.[1] Manage as
H) standard chemical waste.[2]

] ] ) Reproductive Hazard:
Angiotensin-Converting
Parent Class o Pregnant personnel should
Enzyme (ACE) Inhibitor ) ]
avoid handling.[1]

_ Dictates liquid waste
N Soluble in MeOH, DMSO, ) )
Solubility segregation (Organic vs.
Water (pH dependent)
Aqueous).[1]

Zero Discharge: Prevent
Environmental Aquatic Toxicity (H410) release into sink/sewer
systems [3].[1]

Classify as "Non-RCRA
RCRA Status Non-Listed (Not P or U listed) Regulated Hazardous Waste"

(unless characteristic).[1]

Waste Classification Logic (The "Why")

Before executing disposal, you must validate the waste stream classification.[3][4] While
Zofenopril is not explicitly listed on the EPA's P-list or U-list (40 CFR 261.33), it must be
managed as hazardous waste due to its bioactivity and aquatic toxicity.
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Decision Logic for Waste Stream Selection

The following decision tree illustrates the logic used to determine that Zofenoprilat-d5 belongs
in the High-Temp Incineration stream rather than Radioactive or General waste.

Waste: Zofenoprilat-d5

Is it Radioactive?
(Tritium/C14?)

Stable Isotope (Deuterium) Radioactive Waste Stream
NON-RADIOACTIVE (DO NOT USE)

Is it Bioactive/Toxic?

General Trash

i )
Physical State? (PROHIBITED)

Solid (Vials/PPE)\Liquid (Stock/HPLC)

Solid Chemical Waste

Liquid Chemical Waste

(High Temp Incineration) (Segregate by Solvent)

Click to download full resolution via product page

Figure 1: Decision logic for classifying Zofenoprilat-d5 waste. Note the critical divergence from
radioactive waste streams.

Step-by-Step Disposal Workflows
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Scenario A: Disposal of Solid Waste (Empty Vials,
Contaminated PPE)

Objective: Contain trace powders to prevent inhalation and environmental leaching.

o Decontamination: Do not attempt to wash empty vials. The rinsate becomes hazardous liquid
waste, increasing volume unnecessarily.

o Primary Containment: Place the empty vial (with cap closed) into a clear polyethylene bag
(Zip-lock).

e Secondary Containment: Place the bagged vial into the Solid Pharmaceutical Waste drum
(typically Black or Blue bin depending on vendor).

e Labeling: Apply a "Hazardous Waste" label.
o Constituent: "Zofenoprilat-d5 (Trace)"[1][5]
o Hazard Checkbox: "Toxic"[1][3][6][7]

o PPE Disposal: Gloves (Nitrile) and weigh boats used during handling must be disposed of in
the same Solid Pharmaceutical Waste container, not regular trash [15].

Scenario B: Disposal of Liquid Waste (Stock Solutions,
HPLC Effluent)

Objective: Prevent solvent fires and aquatic contamination.
e Segregation:

o High Organic (>10% Solvent): If dissolved in Methanol/Acetonitrile (common for stocks),
dispose in Flammable/Organic Waste carboy.

o High Agqueous (<10% Solvent): If in buffer/water, dispose in Aqueous Toxic Waste carboy.

e Bulking: Pour solution into the appropriate carboy using a funnel to avoid spillage.
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Rinsing: Rinse the original container with a small volume of solvent. Add rinsate to the
carboy.

Log Entry: Immediately log the addition on the waste tag.
o Entry: "Methanol (99%), Zofenoprilat-d5 (<0.1%)"[1]

o Note: Even trace amounts of ACE inhibitors render the mixture "Toxic" for disposal
purposes.

Scenario C: Spills (Powder or Liquid)

Objective: Immediate containment of bioactive material.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95/P100 respirator (powder spill).

Containment:

o Powder: Cover with wet paper towels (dampened with water) to prevent dust generation.
Do not dry sweep.

o Liquid: Cover with absorbent pads or vermiculite.
Cleanup: Scoop material into a wide-mouth hazardous waste jar.

Surface Decon: Clean surface with 1N NaOH (to degrade the compound) followed by water.
Dispose of all cleanup materials as Solid Hazardous Waste [1].

Regulatory Compliance & Documentation
RCRA Considerations (40 CFR 261)

While Zofenoprilat-d5 is not a P-listed acute toxin (like Warfarin P001), it falls under the

"Generator Knowledge" clause. The generator knows it is bioactive and toxic to aquatic life.

Federal Status: Non-RCRA Regulated (unless mixed with listed solvents like Methanol
F003).
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e Best Practice: Manage as Non-RCRA Hazardous Pharmaceutical Waste.
o State Variations:

o California/Washington/Minnesota: These states often regulate all pharmaceuticals as
hazardous waste. Ensure compliance with "State-Regulated Waste" protocols [16, 22].[8]

Destruction Method

The ultimate fate of this waste must be High-Temperature Incineration (Waste Code: INCIN).
This ensures the thermal destruction of the pyrrolidine ring and the deuterated alkyl chain,
preventing bioactive metabolites from entering the water table [18].

Operational Workflow Diagram

The following diagram details the physical flow of the compound from inventory to final
destruction, ensuring chain of custody.

Click to download full resolution via product page

Figure 2: Cradle-to-grave workflow for Zofenoprilat-d5 waste management.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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